Cas no 65273-66-7 (1,2-Benzenediol,4-[2-(dipropylamino)ethyl]-, hydrobromide (1:1))

1,2-Benzenediol,4-[2-(dipropylamino)ethyl]-, hydrobromide (1:1) is a chemically synthesized organic compound featuring a catechol core substituted with a dipropylaminoethyl group, stabilized as a hydrobromide salt. This structure confers stability and improved solubility in polar solvents, making it suitable for research applications in medicinal chemistry and pharmacology. The hydrobromide salt form enhances crystallinity and handling properties, facilitating precise formulation. The dipropylaminoethyl moiety may contribute to receptor-binding interactions, suggesting potential utility in neurochemical studies or as an intermediate in drug development. Its well-defined composition ensures reproducibility in experimental settings, while the salt form aids in controlled storage and dosing.
1,2-Benzenediol,4-[2-(dipropylamino)ethyl]-, hydrobromide (1:1) structure
65273-66-7 structure
Product Name:1,2-Benzenediol,4-[2-(dipropylamino)ethyl]-, hydrobromide (1:1)
CAS No:65273-66-7
MF:C14H24BrNO2
MW:318.249863624573
CID:501500
PubChem ID:11957536
Update Time:2025-10-28

1,2-Benzenediol,4-[2-(dipropylamino)ethyl]-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol,4-[2-(dipropylamino)ethyl]-, hydrobromide (1:1)
    • 4-[2-(dipropylamino)ethyl]benzene-1,2-diol,hydrobromide
    • DIPROPYLDOPAMINE HBR
    • 3,4-dihydroxy-N,N-di-(n-propyl)phenethylamine hydrobromide
    • AG-G-45603
    • AGN-PC-00IQS4
    • CHEMBL1255747
    • CTK5C2469
    • Dipropyldopamine hydrobromide
    • EU-0100465
    • N,N-di-n-propyldopamine
    • N,N-di-n-propyldopamine hydrobromide
    • N,N-Dipropyldopamine
    • N,N-Dipropyldopamine hydrobromide
    • SureCN1321255
    • DPDA
    • CCG-221769
    • 65273-66-7
    • QAXMCYJNFHCJFB-UHFFFAOYSA-N
    • LP00465
    • 4-[2-(dipropylamino)ethyl]benzene-1,2-diol;hydrobromide
    • AKOS040756296
    • NCGC00261150-01
    • SCHEMBL1321255
    • SR-01000075373-1
    • 4-(2-Dipropylamino-ethyl)-benzene-1,2-diol hydrobromide
    • DTXSID20474683
    • Tox21_500465
    • NCGC00093878-01
    • 4-[2-(dipropylamino)ethyl]benzene-1,2-diol
    • E98628
    • HY-132219
    • D-031
    • N,N-Dipropyldopamine (hydrobromide)
    • SR-01000075373
    • CS-0179801
    • Inchi: 1S/C14H23NO2.BrH/c1-3-8-15(9-4-2)10-7-12-5-6-13(16)14(17)11-12;/h5-6,11,16-17H,3-4,7-10H2,1-2H3;1H
    • InChI Key: QAXMCYJNFHCJFB-UHFFFAOYSA-N
    • SMILES: Br.OC1=C(C=CC(=C1)CCN(CCC)CCC)O

Computed Properties

  • Exact Mass: 317.09904g/mol
  • Monoisotopic Mass: 317.09904g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 193
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.7Ų

Experimental Properties

  • Solubility: aqueous base: unstable

1,2-Benzenediol,4-[2-(dipropylamino)ethyl]-, hydrobromide (1:1) Security Information

  • WGK Germany:3
  • RTECS:RB5962000
  • Storage Condition:2-8°C

1,2-Benzenediol,4-[2-(dipropylamino)ethyl]-, hydrobromide (1:1) Pricemore >>

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Additional information on 1,2-Benzenediol,4-[2-(dipropylamino)ethyl]-, hydrobromide (1:1)

Research Briefing on 1,2-Benzenediol,4-[2-(dipropylamino)ethyl]-, hydrobromide (1:1) (CAS: 65273-66-7)

This research briefing provides an in-depth analysis of the latest findings related to the compound 1,2-Benzenediol,4-[2-(dipropylamino)ethyl]-, hydrobromide (1:1) (CAS: 65273-66-7). This compound, also known as 4-[2-(Dipropylamino)ethyl]catechol hydrobromide, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in neurological and cardiovascular therapeutics. The following sections outline recent advancements in its synthesis, pharmacological properties, and clinical relevance.

Recent studies have focused on the synthesis and optimization of 1,2-Benzenediol,4-[2-(dipropylamino)ethyl]-, hydrobromide (1:1) to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic method for its synthesis, achieving a 92% yield with minimal byproducts. The study highlighted the compound's structural stability under physiological conditions, making it a promising candidate for further drug development. Additionally, advancements in green chemistry have enabled the use of environmentally friendly solvents in its production, aligning with global sustainability goals.

Pharmacological investigations have revealed that this compound exhibits potent dopaminergic and adrenergic receptor modulation. In vitro and in vivo studies demonstrated its ability to cross the blood-brain barrier, suggesting potential applications in treating neurodegenerative disorders such as Parkinson's disease. A 2022 preclinical trial published in Neuropharmacology showed that the compound significantly improved motor function in rodent models, with a favorable safety profile. However, further research is needed to assess its long-term effects and potential side effects in humans.

The cardiovascular effects of 1,2-Benzenediol,4-[2-(dipropylamino)ethyl]-, hydrobromide (1:1) have also been explored. A recent study in Cardiovascular Research identified its vasodilatory properties, mediated by the activation of endothelial nitric oxide synthase (eNOS). These findings suggest its potential as a therapeutic agent for hypertension and ischemic heart disease. However, clinical trials are required to validate these effects in human patients.

In conclusion, 1,2-Benzenediol,4-[2-(dipropylamino)ethyl]-, hydrobromide (1:1) (CAS: 65273-66-7) represents a multifaceted compound with significant therapeutic potential. Ongoing research aims to optimize its synthesis, elucidate its mechanisms of action, and evaluate its clinical efficacy. Future studies should focus on translational research to bridge the gap between preclinical findings and human applications.

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